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These application notes provide a comprehensive overview and detailed protocols for
assessing the target engagement of BMS-986365, a first-in-class, orally bioavailable dual-
action androgen receptor (AR) ligand-directed degrader and antagonist.[1][2] BMS-986365 is a
heterobifunctional molecule that simultaneously binds to the androgen receptor and the E3
ubiquitin ligase cereblon (CRBN), leading to the ubiquitination and subsequent proteasomal
degradation of the AR protein.[1][3][4] This dual mechanism of AR degradation and antagonism
makes it a promising therapeutic agent for metastatic castration-resistant prostate cancer
(mCRPC).[1][5][6]

Accurate measurement of target engagement is critical for understanding the
pharmacodynamics of BMS-986365 and for establishing a dose-response relationship in both
preclinical and clinical settings. This document outlines key methodologies to quantify the
degradation of the androgen receptor and the subsequent inhibition of its signaling pathway.

Signaling Pathway and Mechanism of Action

BMS-986365 operates by hijacking the cell's natural protein disposal system, the ubiquitin-
proteasome pathway, to specifically eliminate the androgen receptor. This mechanism is
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particularly relevant in mCRPC where AR signaling remains a key driver of tumor growth and
survival, even in a low-androgen environment.[1][7]
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BMS-986365 dual mechanism of action.

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity of BMS-986365.

Preclinical data demonstrates potent AR degradation, while clinical data from the CC-94676-
PCA-001 study (NCT04428788) shows encouraging anti-tumor activity in heavily pretreated

MCRPC patients.[7]

Table 1: Preclinical Activity of BMS-986365
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Parameter Cell Line Value Reference

AR Degradation
(DC50)

VCaP ~1 nM [8]

AR Degradation
VCaP >95% [8]
(Dmax)

| Anti-tumor Activity | mMCRPC models | Deep and durable tumor suppression |[[3] |

Table 2: Clinical Efficacy of BMS-986365 in mMCRPC (NCT04428788)

PSA30 Response PSA50 Response Median rPFS

Dose Rate (%) Rate (%) (months)
400 mg BID 30 25 5.5
600 mg BID 45 20 55
900 mg BID 70 50 8.3

Data from heavily pretreated patients. PSA30/50: 230%/50% decline in prostate-specific
antigen from baseline. rPFS: radiographic progression-free survival.[7]

Experimental Protocols

Detailed methodologies for key experiments to measure BMS-986365 target engagement are

provided below.

Androgen Receptor Degradation Assay by Western Blot

This protocol describes the quantification of AR protein levels in prostate cancer cell lines
following treatment with BMS-986365.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.bmsclinicaltrials.com/us/en/recharge-hcp/how-bms-986365-works
https://www.bmsclinicaltrials.com/us/en/recharge-hcp/how-bms-986365-works
https://portlandpress.com/biochemist/article/43/5/74/229305/A-beginner-s-guide-to-PROTACs-and-targeted-protein
https://www.benchchem.com/product/b12382607/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-bms-986365-target-engagement
https://www.ncbi.nlm.nih.gov/books/NBK374282/
https://www.benchchem.com/product/b12382607/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-bms-986365-target-engagement
https://www.benchchem.com/product/b12382607/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-bms-986365-target-engagement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Workflow for Western Blot analysis of AR degradation.

Materials:

Prostate cancer cell lines (e.g., LNCaP, VCaP, 22Rv1)

Cell culture medium and supplements

BMS-986365

DMSO (vehicle control)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer

Precast polyacrylamide gels

PVDF or nitrocellulose membranes

Tris-buffered saline with Tween 20 (TBST)

Blocking buffer (e.g., 5% non-fat dry milk or BSAin TBST)

Primary antibodies: anti-AR, anti-GAPDH or anti-3-actin (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Cell Culture and Treatment:
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o Plate prostate cancer cells at an appropriate density and allow them to adhere overnight.

o Treat cells with a dose range of BMS-986365 (e.g., 0.1 nM to 1000 nM) or vehicle (DMSO)
for various time points (e.g., 2, 4, 8, 16, 24 hours).

e Cell Lysis and Protein Extraction:

[e]

After treatment, wash cells with ice-cold PBS.

o

Lyse cells in RIPA buffer on ice for 30 minutes.

[¢]

Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

[¢]

Collect the supernatant containing the protein lysate.
e Protein Quantification:

o Determine the protein concentration of each lysate using a BCA assay according to the
manufacturer's instructions.

o SDS-PAGE and Western Blotting:

o Normalize protein concentrations for all samples and prepare them for loading by adding
Laemmli sample buffer and heating at 95°C for 5 minutes.

o Load equal amounts of protein (20-30 pg) per lane onto a polyacrylamide gel.
o Perform electrophoresis to separate proteins by size.

o Transfer the separated proteins to a PVDF membrane.

o Block the membrane in blocking buffer for 1 hour at room temperature.

o Incubate the membrane with primary antibodies against AR and a loading control
overnight at 4°C.

o Wash the membrane three times with TBST.
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o Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1
hour at room temperature.

o Wash the membrane three times with TBST.

o Detection and Analysis:
o Apply the chemiluminescent substrate and capture the signal using an imaging system.

o Perform densitometry analysis to quantify the band intensities. Normalize the AR band
intensity to the corresponding loading control band intensity. Calculate the percentage of
AR degradation relative to the vehicle-treated control.

AR Target Gene Expression Analysis by RT-qPCR

This protocol measures the mRNA levels of AR-regulated genes (e.g., PSA, TMPRSS2) to
assess the downstream functional consequences of BMS-986365-mediated AR degradation
and antagonism.

Quantitative PCR
(with primers for AR
target genes and
reference gene)

Start:
Prostate Cancer
Cell Culture

Treat cells with
BMS-986365 and/or
Androgen (DHT)

RNA Quantification Reverse Transcription Data Analysis
[Tma‘ REGEa and Quality Check (cDNA Synthesis) (AACt method)

Click to download full resolution via product page

Workflow for RT-gPCR analysis of AR target gene expression.

Materials:
o Prostate cancer cell lines

e Cell culture medium (charcoal-stripped serum recommended for androgen stimulation
experiments)

 BMS-986365

 Dihydrotestosterone (DHT)
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e RNA extraction kit

e DNase |

e Reverse transcription kit

e (PCR master mix (e.g., SYBR Green or TagMan)

e Primers for AR target genes (e.g., KLK3/PSA, TMPRSS?2) and a reference gene (e.g.,
GAPDH, ACTB)

e gPCR instrument
Procedure:
e Cell Culture and Treatment:

o Culture cells in medium with charcoal-stripped serum for 24-48 hours to deplete
endogenous androgens.

o Pre-treat cells with BMS-986365 for a specified time (e.g., 4 hours).

o Stimulate the cells with DHT (e.g., 10 nM) for a defined period (e.g., 16-24 hours) in the
presence of BMS-986365. Include appropriate controls (vehicle, DHT alone, BMS-986365
alone).

o RNA Extraction and cDNA Synthesis:

o Harvest cells and extract total RNA using a commercial kit, including a DNase | treatment
step to remove genomic DNA contamination.

o Assess RNA gquality and quantity.

o Synthesize cDNA from an equal amount of RNA for each sample using a reverse
transcription Kkit.

e Quantitative PCR (qPCR):
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o Set up qPCR reactions using the synthesized cDNA, gPCR master mix, and specific
primers for the target and reference genes.

o Perform the gPCR reaction in a real-time PCR instrument.

o Data Analysis:
o Calculate the relative gene expression using the comparative Ct (AACt) method.
o Normalize the Ct values of the target genes to the Ct value of the reference gene (ACt).

o Calculate the fold change in gene expression relative to the control group (AACt).

In Vitro Androgen Receptor Ubiquitination Assay

This protocol is designed to directly assess the ability of BMS-986365 to induce the
ubiquitination of the androgen receptor in a cell-based assay.

Materials:

» Prostate cancer cell lines

 BMS-986365

¢ Proteasome inhibitor (e.g., MG132)
 Lysis buffer for immunoprecipitation

e Anti-AR antibody for immunoprecipitation
e Protein A/G magnetic beads or agarose

» Wash buffer

 Elution buffer

o Primary antibodies: anti-ubiquitin, anti-AR

» HRP-conjugated secondary antibodies
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o Other reagents for Western blotting as described above
Procedure:
e Cell Treatment:

o Treat cells with BMS-986365 and a proteasome inhibitor (to allow accumulation of
ubiquitinated proteins) for a specified time.

e Cell Lysis:
o Lyse the cells in a buffer suitable for immunoprecipitation.
e Immunoprecipitation of AR:
o Incubate the cell lysates with an anti-AR antibody to capture the androgen receptor.
o Add Protein A/G beads to pull down the antibody-AR complex.
o Wash the beads several times to remove non-specific binding proteins.
o Elution and Western Blot Analysis:
o Elute the immunoprecipitated proteins from the beads.
o Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

o Probe the membrane with an anti-ubiquitin antibody to detect ubiquitinated AR, which will
appear as a high-molecular-weight smear.

o The membrane can also be probed with an anti-AR antibody to confirm the
immunoprecipitation of the androgen receptor.

These protocols provide a robust framework for evaluating the target engagement of BMS-
986365. The specific conditions for each experiment, such as cell lines, treatment
concentrations, and incubation times, should be optimized based on the specific research
guestion and experimental setup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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